Octaarginine Trifluoroacetate
Overview
Description
Octaarginine Trifluoroacetate is a cell-penetrating peptide (CPP) that has been employed for enhancing the gene and drug delivery efficacy of nanoparticles . It is a potent inhibitor of proteasome activities .
Synthesis Analysis
Octaarginine (R8) can be conjugated to carboxylated graphene oxide by a two-step amidation process. The process of peptide conjugation is analyzed by Fourier transform infrared (FTIR), atomic force microscopy (AFM), UV-vis spectroscopy, and X-ray diffraction (XRD) .Molecular Structure Analysis
The molecular weight of Octaarginine Trifluoroacetate is 1267.52, and its molecular formula is C48H98N32O9 .Chemical Reactions Analysis
The peptide is conjugated in different ratios (0.1–1.5 μmol per mg of GO) to carboxylated graphene oxide. A reduction in nano-carrier stability in both aqueous solution and cell culture media is observed when the amount of peptide is increased to more than 1 μmol mg −1 .Physical And Chemical Properties Analysis
The AFM and XRD results show a significant increase in the thickness of nano graphene oxide sheets (NGOS) from 0.8 to 2–7 nm as well as an increase in the GO interlying space after the R8-functionalization process .Scientific Research Applications
Gene Delivery
Octaarginine Trifluoroacetate has been used in the synthesis and characterization of an octaarginine functionalized graphene oxide nano-carrier for gene delivery applications . The feasibility of octaarginine (R8) functionalized graphene oxide (GO) as a novel nano-carrier for gene delivery has been investigated . A DNA plasmid expressing enhanced green fluorescent protein (pEGFP) is used as a model gene to study the R8–GO transfection ability into mammalian cells .
Drug Delivery
Octaarginine Trifluoroacetate has been employed for enhancing the drug delivery efficacy of nanoparticles . The cell-penetrating peptides (CPPs) like Octaarginine Trifluoroacetate have been used to enhance the drug delivery efficacy of nanoparticles .
Nano-Carrier Development
Octaarginine Trifluoroacetate has been used in the development of a multifunctional envelope-type nano device (MEND) that mimics an envelope-type virus . MEND particles contain a DNA core packaged into a lipid envelope modified with an octaarginine peptide .
Transfection
Octaarginine Trifluoroacetate has been used in MEND-mediated transfection of a luciferase expression plasmid . This achieved comparable efficiency to adenovirus-mediated transfection, with lower associated cytotoxicity .
Hair Growth
Topical application of MEND particles containing constitutively active bone morphogenetic protein (BMP) type IA receptor (caBmpr1a) gene, which had been developed using Octaarginine Trifluoroacetate, had a significant impact on hair growth in vivo .
Biotechnology Therapeutics and Clinical Applications
The R8-conjugated GO could be a promising nano-carrier for gene delivery with relevance in biotechnology therapeutics and clinical applications .
Mechanism of Action
Target of Action
Octaarginine Trifluoroacetate (R8) primarily targets mammalian cells for gene delivery . It is used as a cell-penetrating peptide (CPP) to enhance the gene and drug delivery efficacy of nanoparticles . A DNA plasmid expressing enhanced green fluorescent protein (pEGFP) is often used as a model gene to study the R8 transfection ability into mammalian cells .
Mode of Action
R8 interacts with its targets by translocating through cell membranes . When a stearyl moiety is attached to the n-terminus of octaarginine, the internalization shifts mainly to an endocytosis-dependent pathway .
Biochemical Pathways
The biochemical pathways affected by R8 involve the transfection of genes into cells. Both octaarginine and stearyl-octaarginine are able to carry plasmid DNA into cells . Their complexes with plasmid DNA are internalized via the same pathway, presumably, the clathrin-mediated pathway of endocytosis .
Pharmacokinetics
The amount of peptide bound to graphene oxide (go) is optimized to obtain the highest transfection of pegfp into the cells . This suggests that the bioavailability of R8 is influenced by the amount of peptide used.
Result of Action
The result of R8 action is the successful attachment of the peptide to GO, leading to an increase in the thickness of nano graphene oxide sheets (NGOS) and an increase in the GO interlying space . This results in the highest DNA loading on the peptide functionalized GO at certain ratios . Consequently, the conjugated peptide sample shows the highest conjugational efficiency and EGFP gene expression along with improved dispersibility and biocompatibility .
Action Environment
The action of R8 is influenced by environmental factors. For instance, a reduction in nano-carrier stability in both aqueous solution and cell culture media is observed when the amount of peptide is increased to more than 1 μmol mg −1 . Furthermore, the presence of TFA in the environment may result from the atmospheric degradation of fluorocarbons such as some hydrofluorocarbons (HFCs) .
properties
IUPAC Name |
(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid;2,2,2-trifluoroacetic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C48H98N32O9.C2HF3O2/c49-25(9-1-17-66-41(50)51)33(81)74-26(10-2-18-67-42(52)53)34(82)75-27(11-3-19-68-43(54)55)35(83)76-28(12-4-20-69-44(56)57)36(84)77-29(13-5-21-70-45(58)59)37(85)78-30(14-6-22-71-46(60)61)38(86)79-31(15-7-23-72-47(62)63)39(87)80-32(40(88)89)16-8-24-73-48(64)65;3-2(4,5)1(6)7/h25-32H,1-24,49H2,(H,74,81)(H,75,82)(H,76,83)(H,77,84)(H,78,85)(H,79,86)(H,80,87)(H,88,89)(H4,50,51,66)(H4,52,53,67)(H4,54,55,68)(H4,56,57,69)(H4,58,59,70)(H4,60,61,71)(H4,62,63,72)(H4,64,65,73);(H,6,7)/t25-,26-,27-,28?,29-,30-,31-,32-;/m0./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZYRKBFCCCZTDD-GZNSWUDSSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CCCN=C(N)N)C(=O)NC(CCCN=C(N)N)C(=O)NC(CCCN=C(N)N)C(=O)NC(CCCN=C(N)N)C(=O)NC(CCCN=C(N)N)C(=O)NC(CCCN=C(N)N)C(=O)O)N)CN=C(N)N.C(=O)(C(F)(F)F)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)NC(CCCN=C(N)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)N)CN=C(N)N.C(=O)(C(F)(F)F)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C50H99F3N32O11 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1381.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Octaarginine Trifluoroacetate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.